Cas no 1073266-02-0 (trans-4-(trifluoromethyl)cyclohexanamine)

• Product Name: trans-4-(trifluoromethyl)cyclohexanamine
• CAS No: 1073266-02-0
• Molecular Formula: C₇H₁₂F₃N
• Molecular Weight: 167.1721
• MDL: MFCD18914322
• CID: 1004369
• PubChem ID: 13714353

trans-4-(trifluoromethyl)cyclohexanamine Properties

Names and Identifiers

• TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANAMINE
• trans-4-(Trifluoromethyl)cyclohexylamine
• 4-trifluoromethylcyclohexylamine
• (trans-4-Trifluoromethylcyclohexyl)amine
• 4-(Trifluoromethyl)cyclohexylamine
• 4-(trifluoromethyl)cyclohexanamine
• 4-(trifluoromethyl)cyclohexan-1-amine
• TRANS-4-TRIFLUOROMETHYL-CYCLOHEXYLAMINE
• cis-4-(trifluoromethyl)cyclohexan-1-amine
• 4-Trifluoromethyl-cyclohexylamine
• (1r,4r)-4-(trifluoromethyl)cyclohexan-1-amine
• trans-4-(trifluoromethyl)cyclohexan-1-amine
• C7H12F3N
• 4-Trifluoromethylcycl
• 4-trans-Trifluoromethylcyclohexyl)amine
• EN300-27291
• A847577
• YCBWLMWEQURJHX-IZLXSQMJSA-N
• YSB26602
• DTXSID30974205
• BBL102265
• MFCD18914322
• cis-4-(Trifluoromethyl)cyclohexanamine
• T71576
• J-516025
• SCHEMBL670903
• cis-4-(Trifluoromethyl)cyclohexylamine
• SCHEMBL9947085
• Z238878260
• 58665-70-6
• DTXSID201274050
• T3727
• T3726
• SCHEMBL12037460
• 1073266-02-0
• STL556064
• F8881-8970
• YCBWLMWEQURJHX-UHFFFAOYSA-N
• EN300-82705
• SB30480
• CS-0051130
• EN300-82703
• AMY34901
• SCHEMBL670902
• YSB26601
• CS-15890
• rel-((1R,4R)-4-(Trifluoromethyl)cyclohexanamine)
• AKOS026728669
• MFCD19686543
• 4-(Trifluoromethyl)cyclohexylamine, AldrichCPR
• 4-(trifluoromethyl)cyclohexan-1-amine(cis- and trans- mixture)
• (1R,4R)-4-(trifluoromethyl)cyclohexanamine
• AKOS026730408
• T3613
• 4-trifluoromethyl cyclohexyl amine
• trans-4-trifluoromethyl cyclohexylamine
• BS-13417
• PB32700
• MHDKEOYEQQTLEE-IZLXSQMJSA-N
• DB-267000
• (1s,4s)-4-(trifluoromethyl)cyclohexan-1-amine
• MFCD09040573
• SCHEMBL3133240
• AKOS000141604
• BS-44204
• P10680
• 1073266-01-9
• A11880

• MDL： MFCD18914322
• InChIKey： YCBWLMWEQURJHX-UHFFFAOYSA-N
• Inchi： 1S/C7H12F3N/c8-7(9,10)5-1-3-6(11)4-2-5/h5-6H,1-4,11H2
• SMILES： FC(C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.09218387g/mol
• Heavy Atom Count: 11
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Experimental Properties

• Refractive Index: 1.4040 to 1.4080
• Boiling Point: 145.1±35.0 ºC (760 Torr),
• Vapor Pressure: 4.9±0.3 mmHg at 25°C
• Flash Point: 52.0±18.7 ºC,
• Solubility: Slightly soluble (8.2 g/l) (25 º C),
• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines